Cas no 1105189-75-0 (3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine)

• Product Name: 3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine
• CAS No: 1105189-75-0
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• MDL: MFCD11937169
• CID: 4560577
• PubChem ID: 45496748
• Update Time: 2025-06-11

3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(Furan-2-yl)-5-(piperidin-3-yl)-1,3,4-oxadiazole
• Piperidine, 3-[5-(2-furanyl)-1,3,4-oxadiazol-2-yl]-
• 3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine

• MDL： MFCD11937169
• Inchi： 1S/C11H13N3O2/c1-3-8(7-12-5-1)10-13-14-11(16-10)9-4-2-6-15-9/h2,4,6,8,12H,1,3,5,7H2
• InChI Key： GIZPCJKEFBDREI-UHFFFAOYSA-N
• SMILES： N1CCCC(C2=NN=C(C3=CC=CO3)O2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine

Professional Introduction to 3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine (CAS No. 1105189-75-0)

3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential biological activities. This compound, identified by the CAS number 1105189-75-0, belongs to a class of heterocyclic derivatives that are widely explored for their pharmacological properties. The molecular architecture of this compound incorporates both furan and oxadiazole moieties, which are known for their ability to interact with biological targets in diverse ways.

The furan ring, characterized by its oxygen-containing five-membered structure, is a common pharmacophore in medicinal chemistry due to its ability to engage in hydrogen bonding and π-stacking interactions. This feature enhances the compound's solubility and bioavailability, making it an attractive scaffold for drug development. On the other hand, the oxadiazole ring contributes to the molecule's rigidity and electronic properties, which can influence its binding affinity and selectivity towards biological targets. The combination of these two heterocycles in 3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine creates a multifaceted pharmacological profile that is being actively investigated.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like 3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine have emerged as promising candidates due to their unique structural features. Studies have demonstrated that the presence of both furan and oxadiazole units can modulate various biological pathways, including those involved in inflammation, pain perception, and neurodegeneration. These findings have prompted researchers to explore the compound's potential in treating a range of diseases.

The synthesis of 3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine involves a series of well-established organic reactions that highlight the versatility of modern synthetic methodologies. The introduction of the furan moiety is typically achieved through nucleophilic substitution or condensation reactions, while the incorporation of the oxadiazole ring often requires cycloaddition or cyclization techniques. These synthetic strategies not only ensure high yields but also allow for modifications that can fine-tune the compound's pharmacological properties.

Evaluation of 3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine has revealed several intriguing biological activities. Preclinical studies have shown that this compound exhibits potent inhibitory effects on certain enzymes and receptors implicated in various pathological conditions. For instance, it has been found to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Additionally, the compound has demonstrated neuroprotective properties in models of neurodegenerative diseases, suggesting its potential as a therapeutic agent for conditions like Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine is another area of interest. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when tested in vitro and in vivo. Its ability to cross the blood-brain barrier makes it particularly relevant for central nervous system (CNS) drug discovery. Furthermore, preliminary toxicity studies have shown that the compound is well-tolerated at therapeutic doses, although further investigations are needed to fully assess its safety profile.

The growing body of evidence supporting the therapeutic potential of 3-[5-(furan-2-yl)-1,3,4-piperidine has spurred interest among pharmaceutical companies looking to develop new treatments for unmet medical needs. Collaborative efforts between academic researchers and industry scientists are underway to explore its clinical applicability across various therapeutic areas. These efforts include optimizing synthetic routes for large-scale production and conducting comprehensive preclinical studies to gather data for regulatory submissions.

The future direction of research on 3-[5-(>fura>fura>fura>fura>fura>fura>ylyl>1105189>1105189>1105189>1105189>1105189>1105189>75)>> is promising and multifaceted. Advances in computational chemistry and molecular modeling are expected to play a crucial role in understanding its mechanism of action at a molecular level. Additionally

, exploring derivatives with modified substituents may lead to compounds with enhanced potency or selectivity.
By leveraging cutting-edge technologies
and interdisciplinary approaches
the scientific community
is poised
to unlock
the full potential
of this
promising scaffold.